Cas no 55017-45-3 (Octadecanamide,N-[4-chloro-3-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-)

• Product Name: Octadecanamide,N-[4-chloro-3-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-
• CAS No: 55017-45-3
• MF: C₃₃H₄₄Cl₄N₄O₂
• MW: 670.540064811707
• CID: 353048
• Update Time: 2024-01-28

Octadecanamide,N-[4-chloro-3-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[4-chloro-3-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-
• Octadecanamide, N-[4-chloro-3-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-

• Inchi： 1S/C33H44Cl4N4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-31(42)38-25-18-19-26(35)29(22-25)39-30-23-32(43)41(40-30)33-27(36)20-24(34)21-28(33)37/h18-22H,2-17,23H2,1H3,(H,38,42)(H,39,40)
• InChI Key： YSAPHJWRIMKMJN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(NC2CC(=O)N(C3=C(Cl)C=C(Cl)C=C3Cl)N=2)=C1)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 668.22232

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• PSA: 73.8
• pka: 13.75±0.70(Predicted)